Cas no 1160184-89-3 (1,3-dibromo-5-(2-methoxyethoxy)benzene)

1,3-dibromo-5-(2-methoxyethoxy)benzene structure
1160184-89-3 structure
Product Name:1,3-dibromo-5-(2-methoxyethoxy)benzene
CAS No:1160184-89-3
MF:C9H10Br2O2
MW:309.982501506805
CID:1205500
PubChem ID:58019412
Update Time:2025-04-20

1,3-dibromo-5-(2-methoxyethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-dibromo-5-(2-methoxyethoxy)benzene
    • AG-C-21261
    • 2-ALLYLOXY-1,3-DIBROMO-5-TERT-BUTYL-BENZENE
    • ZINC21997051
    • CTK0D8143
    • AGN-PC-00BKSY
    • Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-(2-propenyloxy)-
    • AKOS015965647
    • 1,3-dibromo-5-(1,1-dimethylethyl)-2-(2-propen-1-yloxy)benzene
    • ACMC-20m707
    • AG-C-21261; 2-ALLYLOXY-1,3-DIBROMO-5-TERT-BUTYL-BENZENE; ZINC21997051; CTK0D8143; AGN-PC-00BKSY; Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-(2-propenyloxy)-; AKOS015965647; 1,3-dibromo-5-(1,1-dimethylethyl)-2-(2-propen-1-yloxy)benzene; ACMC-20m707;
    • A1-33203
    • SCHEMBL1346543
    • 1,3-Dibromo-5-(2-methoxy-ethoxy)-benzene
    • 1160184-89-3
    • DTDJRWPAPDWXAC-UHFFFAOYSA-N
    • Inchi: 1S/C9H10Br2O2/c1-12-2-3-13-9-5-7(10)4-8(11)6-9/h4-6H,2-3H2,1H3
    • InChI Key: DTDJRWPAPDWXAC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)OCCOC)Br

Computed Properties

  • Exact Mass: 309.90271g/mol
  • Monoisotopic Mass: 307.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų
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